Cas no 2640944-82-5 (6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2640944-82-5
• MF: C₁₉H₂₃FN₆
• MW: 354.424526453018
• CID: 5317964
• PubChem ID: 155798416
• Update Time: 2025-06-20

6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-[2-(1,1-Dimethylethyl)-5-fluoro-6-methyl-4-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile
• AKOS040731154
• F6792-3738
• 2640944-82-5
• 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• Inchi： 1S/C19H23FN6/c1-13-16(20)17(24-18(23-13)19(2,3)4)26-9-7-25(8-10-26)15-6-5-14(11-21)12-22-15/h5-6,12H,7-10H2,1-4H3
• InChI Key： VXIKWNHEFRQEMR-UHFFFAOYSA-N
• SMILES： FC1=C(C)N=C(C(C)(C)C)N=C1N1CCN(C2C=CC(C#N)=CN=2)CC1

Computed Properties

• Exact Mass: 354.19682292g/mol
• Monoisotopic Mass: 354.19682292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.5±50.0 °C(Predicted)
• pka: 7.48±0.50(Predicted)

Additional information on 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

Introduction to 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2640944-82-5)

6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2640944-82-5, represents a fusion of pyridine, piperazine, and pyrimidine moieties, which collectively contribute to its potential biological activity. The presence of a carbonitrile group at the 3-position of the pyridine ring and a fluoro substituent on the pyrimidine ring further enhances its molecular complexity and reactivity, making it a promising candidate for further investigation in drug discovery.

The structural framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The piperazine moiety, known for its ability to form hydrogen bonds and salt bridges with biological molecules, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. This feature is particularly relevant in the development of central nervous system (CNS) drugs, where piperazine derivatives are frequently employed due to their ability to cross the blood-brain barrier efficiently.

The fluoro substituent in the pyrimidine ring is another key feature that contributes to the compound's potential therapeutic efficacy. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacological activity. In recent years, fluorinated compounds have been extensively studied for their applications in anticancer, anti-inflammatory, and antimicrobial therapies. The incorporation of a fluoro group into the structure of 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The tert-butyl group attached to the pyrimidine ring adds another layer of complexity to the molecule. This bulky substituent can influence both the electronic properties and steric environment of the compound, potentially affecting its interactions with biological targets. Tert-butyl groups are often used in medicinal chemistry to enhance lipophilicity and metabolic stability, which can be critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These computational studies have suggested that 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile may interact with various enzymes and receptors involved in neurological disorders. For instance, preliminary docking studies have indicated potential binding interactions with serotonin receptors (5-HT1A), which are implicated in conditions such as depression and anxiety.

In addition to its potential applications in CNS disorders, this compound has also shown promise in other therapeutic areas. For example, its structural features suggest that it may exhibit inhibitory activity against certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By inhibiting specific kinases, this compound could potentially disrupt these pathways and inhibit cancer cell proliferation.

The synthesis of 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-nitrogen bonds essential for this compound's structure. Additionally, protecting group strategies have been employed to ensure selective functionalization at different sites within the molecule.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for subsequent biological testing.

The biological evaluation of 6-[4-(2-Tert-butyl-5-fluoro-6-methylpyrimidin-4-yll)piperazin-l -yI]pyridine -3 -carbonitrile involves testing its activity against a range of biological targets relevant to various diseases. High-throughput screening (HTS) platforms are often used to rapidly assess the compound's potency against large libraries of enzymes and receptors. Additionally, cell-based assays are employed to evaluate its effects on cellular processes such as proliferation, apoptosis, and migration.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For example, replacing the carbonitrile group with other nitrogen-containing heterocycles could alter its electronic properties and binding affinity.

The development of novel pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring new therapies to patients. 6-[4-(2-Tert-butyl-S-fluoro-S-methylpyrimidin -4-yll)piperazin-l -yI]pyridine -3 -carbonitrile represents an excellent example of how interdisciplinary research can lead to innovative drug candidates with significant therapeutic potential.

In conclusion,6-[4-(2-Tert-butyl-S-fluoro-S-methylpyrimidin -4-yll)piperazin-l -yI]pyridine -3 -carbonitrile (CAS No. 2640944 82 5) is a structurally complex organic compound with promising applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further exploration in drug discovery efforts aimed at treating neurological disorders,cancer,and other diseases.